Cas no 2034271-52-6 (N-but-3-ynyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide)

• Product Name: N-but-3-ynyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide
• CAS No: 2034271-52-6
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 5549891
• Update Time: 2025-07-23

N-but-3-ynyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-but-3-ynyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C14H16N2O3/c1-2-3-7-15-14(17)11-4-5-13(16-9-11)19-12-6-8-18-10-12/h1,4-5,9,12H,3,6-8,10H2,(H,15,17)
• InChI Key： QAUPGZFRSSCYIE-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCOC2)=CC=C1C(NCCC#C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-but-3-ynyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide

Professional Introduction to N-but-3-ynyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide (CAS No. 2034271-52-6)

N-but-3-ynyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034271-52-6, represents a novel chemical entity with a unique structural framework that combines elements of both pyridine and oxolane moieties. The presence of a nitrile group at the 3-position and an alkyne substituent at the 1-position of the pyridine ring, coupled with an oxygenated heterocyclic ring, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural design of N-but-3-ynyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide is meticulously crafted to enhance its potential biological activity. The pyridine core is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into therapeutic agents due to its ability to interact with various biological targets. Specifically, the pyridine ring in this compound can engage with enzymes and receptors, modulating their activity in a manner that may lead to therapeutic effects. The oxolane ring, on the other hand, introduces additional functional diversity, enabling the molecule to adopt multiple conformations that could improve binding affinity and selectivity.

The nitrile group at the 3-position of the pyridine ring is another critical feature that contributes to the compound's potential pharmacological properties. Nitrile groups are known to participate in hydrogen bonding interactions, which can enhance the compound's solubility and binding affinity. Moreover, they can undergo hydrolysis to form carboxylic acids, potentially expanding the range of biological activities accessible through this molecular scaffold. The alkyne substituent at the 1-position adds another layer of complexity, offering opportunities for further chemical modification and derivatization to optimize biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of complex molecules like N-but-3-ynyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide with greater accuracy. These tools have been instrumental in identifying potential binding sites within biological targets and predicting how structural modifications might influence biological activity. For instance, studies have shown that subtle changes in the orientation of the oxolane ring can significantly alter the compound's interaction with specific enzymes or receptors.

In addition to computational methods, experimental approaches have also been employed to explore the pharmacological potential of N-but-3-ynyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide. In vitro assays have been conducted to evaluate its interaction with various biological targets, including enzymes and receptors relevant to several diseases. Preliminary results suggest that this compound exhibits promising activity against certain therapeutic targets, making it a valuable candidate for further investigation.

The synthesis of N-but-3-ynyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the pyridine core, introduction of the nitrile group, attachment of the alkyne substituent, and final coupling with the oxolane moiety. Each step requires precise execution to avoid unwanted side reactions and ensure optimal product formation.

The versatility of N-but-3-ynyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide lies in its potential for further derivatization and optimization. Researchers can modify various functional groups within the molecule to fine-tune its biological activity. For example, replacing the nitrile group with other functional groups such as amides or esters could alter its pharmacokinetic properties or enhance its interaction with specific targets. Similarly, changes in the length or composition of the alkyne substituent could influence its solubility and metabolic stability.

The oxolane ring presents another opportunity for structural manipulation. By introducing different substituents or altering its connectivity, researchers can explore new chemical spaces and uncover novel biological activities. This flexibility makes N-but-3-ynyl-6-(oxolan-oxy)pyridine-carboxamide a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs.

As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that target these mechanisms effectively. N-but--but--but--but--but--but--but--but--but--but--but--but--but--but--but--but--but--but--but--but--but -- but - - but - - but - - but - - but - - but - - but - - but -- but -- but -- but -- but -- but -- but -- but -- but -- but -- but -- ynyl-oxy)pyridine-carboxamide stands at the forefront of this effort, offering a promising lead for future therapeutic development. Its unique structural features and potential for further optimization make it an exciting candidate for continued research in pharmaceutical chemistry.